N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide

• IUPAC Name: N-(4,6-dimethyl-1,3-benzothiazol-2-yl)-4-methylsulfonylbenzamide
• InChI: InChI=1S/C17H16N2O3S2/c1-10-8-11(2)15-14(9-10)23-17(18-15)19-16(20)12-4-6-13(7-5-12)24(3,21)22/h4-9H,1-3H3,(H,18,19,20)
• InChI Key: UONLQQIWUIHHEC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C2C(=C1)SC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)C)C
• Molecular Formula: C17H16N2O3S2
• Molecular Weight: 360.5 g/mol

Description

N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide, also known as DMXAA, is a small molecule that has been extensively studied for its potential use in cancer treatment. DMXAA was first discovered in the 1990s and has since been shown to have potent anti-tumor activity in preclinical studies.

Scientific Research Applications

Synthesis and Chemical Properties

The synthesis and chemical properties of derivatives similar to N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide are explored in depth, highlighting their utility in developing novel compounds with potential applications in various domains. For instance, the synthesis and cardiac electrophysiological activity of N-substituted imidazolylbenzamides and benzene-sulfonamides have been described, indicating their potential as selective class III agents in cardiac applications (Morgan et al., 1990). Furthermore, the preparation of aromatic polyamides based on ether-sulfone-dicarboxylic acids, using methods that could be relevant for the synthesis of materials with specific chemical properties, has been documented (Hsiao & Huang, 1997).

Biological and Pharmacological Applications

Several studies have focused on the biological and pharmacological applications of compounds structurally related to N-(4,6-dimethylbenzo[d]thiazol-2-yl)-4-(methylsulfonyl)benzamide. For example, compounds with similar structures have been evaluated for their anticancer properties, demonstrating significant potential against various cancer cell lines. This includes the development of Schiff’s bases containing thiadiazole scaffold and benzamide groups, showing promising anticancer activity (Tiwari et al., 2017). Additionally, the synthesis of 2-phenylamino-thiazole derivatives as antimicrobial agents highlights the potential of these compounds in addressing bacterial and fungal infections, with some derivatives showing higher potency than reference drugs (Bikobo et al., 2017).